Cas no 57719-76-3 (11,15-Dihydroxy-16-kauren-19-oic acid)

• Product Name: 11,15-Dihydroxy-16-kauren-19-oic acid
• CAS No: 57719-76-3
• Molecular Formula: C₂₀H₃₀O₄
• Molecular Weight: 334.4498
• CID: 837549
• PubChem ID: 14610549

11,15-Dihydroxy-16-kauren-19-oic acid Properties

Names and Identifiers

• 11,15-Dihydroxy-16-kauren-19-oic acid
• ent-11,15-Dihydroxykaur-16-en-19-oic acid
• ent-11α,15α-Dihydroxykaur-16-en-19-oic acid
• CID 73554070
• 57719-76-3
• [ "" ]
• (13alpha)-11,15-Dihydroxykaur-16-en-18-oic acid
• DA-48612
• 11,15-dihydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid

• InChIKey： VRVOLALMVUEAHP-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H30O4/c1-11-12-9-13(21)15-18(2)6-4-7-19(3,17(23)24)14(18)5-8-20(15,10-12)16(11)22/h12-16,21-22H,1,4-10H2,2-3H3,(H,23,24)
• SMILES： C[C@@]12CCC[C@@]([C@H]1CC[C@]34[C@H]2[C@H](C[C@H](C3)C(=C)[C@H]4O)O)(C)C(=O)O

Computed Properties

• Exact Mass: 334.21440943g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 334.21440943g/mol
• Heavy Atom Count: 24
• Complexity: 600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Boiling Point: 512.6±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 277.9±26.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids